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Compound of Interest

Compound Name: Wiskostatin

Cat. No.: B150537 Get Quote

Essential Safety and Handling Guide for
Wiskostatin
This guide provides immediate and essential safety, handling, and disposal information for the

use of Wiskostatin in a laboratory setting. All procedures outlined are designed to ensure the

safety of researchers and maintain the integrity of experiments.

Hazard Identification and Personal Protective
Equipment (PPE)
Wiskostatin is classified as a toxic substance and requires careful handling to avoid exposure.

Hazard Classification:

Oral Toxicity: Toxic if swallowed (Acute Toxicity - Oral 3).[1]

Environmental Hazard: May cause long-lasting harmful effects to aquatic life (Aquatic

Chronic 4).[1]

Irritation: Not classified as a skin or eye irritant.[1]

Recommended Personal Protective Equipment (PPE):

Due to its toxicity, the following PPE is mandatory when handling Wiskostatin:
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PPE Category Item Specification Purpose

Hand Protection Nitrile Gloves

ASTM D6978 tested

or equivalent for

chemotherapy drug

handling.[2]

Prevents skin contact

and absorption.

Eye Protection Safety Goggles

Chemical splash

goggles providing full

coverage.[3]

Protects eyes from

splashes.

Body Protection Laboratory Coat
Non-porous, long-

sleeved lab coat.

Protects skin and

personal clothing from

contamination.

Respiratory Not generally required
Use in a certified

chemical fume hood.

A fume hood provides

adequate ventilation

to prevent inhalation.

Chemical and Physical Properties
A summary of Wiskostatin's key quantitative data is provided below.

Property Value Source

Molecular Weight 426.1 - 426.15 Da [4][5]

Purity ≥98% [4][5][6]

Solubility
Soluble in DMSO up to 100

mM
[4][5]

IC₅₀ (Dynamin) 20.7 µM [6]

IC₅₀ (Clathrin-Mediated

Endocytosis)
6.9 µM [6]

EC₅₀ (PIP₂-induced actin

polymerization)
~4 µM [5]
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Storage and Handling Protocols
Proper storage and handling are critical to maintain the compound's stability and ensure user

safety.

Storage:

Solid Form: Store at +4°C for up to 12 months.[4]

Stock Solutions: For solutions in DMSO, short-term storage at -20°C (up to 1 month) and

long-term storage at -80°C (up to 6 months) is recommended.[6]

Always allow the vial to equilibrate to room temperature before opening to prevent moisture

condensation.

Handling:

Preparation: All handling of solid Wiskostatin and preparation of stock solutions should be

performed in a certified chemical fume hood.

Weighing: Use a precision balance within the fume hood. Handle with care to avoid creating

dust.

Dissolving: To prepare a stock solution, dissolve Wiskostatin in DMSO.[4][5] For a 10 mM

stock, for example, add the appropriate volume of DMSO to your weighed solid.

Usage: When using in experiments, do not eat, drink, or smoke.[1] Wash hands thoroughly

after handling.[1]

Experimental Workflow and Disposal Plan
The following diagrams illustrate a standard workflow for handling Wiskostatin and its

mechanism of action.
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Preparation & Handling

Experimentation

Decontamination & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Work in Fume Hood

3. Weigh Solid Wiskostatin

4. Prepare Stock Solution
(e.g., in DMSO)

5. Dilute to Working Concentration
in Cell Culture Media

6. Treat Cells
(e.g., 5-50 µM)

7. Perform Assay

8. Collect Liquid Waste
(Wiskostatin-containing media)

9. Collect Solid Waste
(Contaminated tips, tubes)

10. Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Caption: Experimental workflow for handling Wiskostatin.
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Caption: Wiskostatin's mechanism of action on the N-WASP pathway.

Disposal Plan:

Waste Segregation: All materials contaminated with Wiskostatin, including pipette tips,

tubes, and culture media, must be collected as hazardous chemical waste.[1]

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container.

Solid Waste: Collect in a separate, labeled hazardous waste container.
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Environmental Precaution: Do not allow Wiskostatin to enter sewers or any surface or

ground water systems.[1] Follow your institution's specific guidelines for hazardous chemical

waste disposal.[7]

Off-Target Effects and Experimental Considerations
Researchers should be aware of Wiskostatin's known off-target effects, which can influence

experimental outcomes.

ATP Depletion: Wiskostatin has been shown to cause a rapid and significant decrease in

cellular ATP levels.[6][8][9] This can globally affect cellular processes, including membrane

transport.[9]

Cytokinesis Inhibition: Some studies have noted that Wiskostatin can inhibit cytokinesis

through mechanisms that may be independent of the N-WASP/Arp2/3 pathway.[10]

It is crucial to include appropriate controls in experiments to account for these potential off-

target effects. The selectivity of Wiskostatin in intact cells should be carefully considered when

interpreting data.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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